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Compound of Interest

2-Methoxy-5-
Compound Name:
(trifluoromethyl)aniline

cat. No.: B1297676

Essential Safety and Handling Guide for 2-
Methoxy-5-(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational plans for handling 2-Methoxy-5-
(trifluoromethyl)aniline (CAS No: 349-65-5). Adherence to these procedures is critical for
minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

2-Methoxy-5-(trifluoromethyl)aniline is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and ingestion. It is crucial to handle this
chemical with appropriate caution.

GHS Hazard Statements:
e H302: Harmful if swallowed.[1][2]
e H312: Harmful in contact with skin.[1][2]

e H315: Causes skin irritation.[1][2]
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H331: Toxic if inhaled.[3]

H332: Harmful if inhaled.[2]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Signal Word: Warning[1][4] or Danger[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Methoxy-5-(trifluoromethyl)aniline to

prevent exposure.

Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Safety goggles with side-
shields or a face shield.[5]

To protect eyes from dust

particles and splashes.[5]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[5]

To prevent skin contact.
Gloves should be inspected
before use and changed

frequently.[5]

Body Protection

Laboratory coat, long-sleeved.

[5] A complete suit protecting
against chemicals may be
necessary depending on the

scale of work.[3]

To protect skin and personal

clothing from contamination.[5]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 dust mask for
nuisance exposures; for
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges).[3][5]

To be used when handling the
powder outside of a fume hood

or if dust generation is likely.[5]
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Safe Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and prevent
accidental exposure.

Engineering Controls:
o Work in a well-ventilated area.[5]

o Use a chemical fume hood for all weighing and transfer operations to minimize inhalation
exposure.[5]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[5][6]

General Hygiene Practices:
e Avoid breathing dust, fumes, gas, mist, or vapors.[1][5]
e Do not eat, drink, or smoke in the laboratory.[5]

o Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.[5]

» Remove contaminated clothing promptly and wash it before reuse.[5]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6]
o Store locked up.[1]

» Store apart from foodstuff containers or incompatible materials.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First Aid Measures

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

Inhalation
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses, if present
Eye Contact ] o

and easy to do. Continue rinsing.[1] Consult a

doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill Cleanup:

Evacuate non-essential personnel from the area.[5]

Wear appropriate PPE as outlined above.[5]

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[5]

Place the collected material into a sealed, labeled container for disposal.[5]

Clean the spill area with a suitable solvent and then with soap and water.[5]

Disposal Plan

Dispose of 2-Methoxy-5-(trifluoromethyl)aniline and its containers in accordance with local,
state, and federal regulations.
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» Waste Material: Offer surplus and non-recyclable solutions to a licensed disposal company.
[3] Do not allow the chemical to enter drains or waterways.[5] The material can be disposed
of by removal to a licensed chemical destruction plant or by controlled incineration with flue
gas scrubbing.[1]

o Contaminated Packaging: Dispose of as unused product.[3] Containers can be triply rinsed
(or equivalent) and offered for recycling or reconditioning.[1] Alternatively, the packaging can
be punctured to make it unusable for other purposes and then be disposed of in a sanitary
landfill.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 2-
Methoxy-5-(trifluoromethyl)aniline.

Safe Handling Workflow for 2-Methoxy-5-(trifluoromethyl)aniline
Cleanup & Disposal

Preparation ‘ Handling | } Decontaminate Equipment }—> Dispose of Waste }—>

Review SDS }—> Don PPE H Prepare Fume Hood }—I' Weighing and Transfer H Experimental Use
T T
b >‘ Spill or Exposure Occurs Follow Emergency Procedures

Doff PPE H Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Methoxy-5-(trifluoromethyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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